molecular formula C21H11BrF3NO3 B11495578 6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid

6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid

Cat. No.: B11495578
M. Wt: 462.2 g/mol
InChI Key: YREGSLIREKELES-UHFFFAOYSA-N
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Description

杂化体系的电子效应与空间构型

Br-TFQCA的核心结构由喹啉环与呋喃环通过C-C键偶联形成,这种刚性的平面架构显著影响其与生物靶点的相互作用模式。喹啉环的π共轭体系提供疏水结合位点,而呋喃环的氧原子可作为氢键受体,二者协同增强分子与酶活性中心的结合能力。通过密度泛函理论计算显示,该杂化体系的最高占据分子轨道(HOMO)能级为-6.3 eV,最低未占轨道(LUMO)能级为-1.8 eV,表明其具有较高的电子转移活性

表1列举了典型喹啉-呋喃衍生物的理化参数对比,揭示Br-TFQCA的特殊性:

化合物名称 分子量 (g/mol) 疏水参数 (LogP) 氢键供体/受体数
Br-TFQCA 488.25 4.82 2/6
6-溴-2-[5-(2-氯苯基)呋喃]喹啉-4-羧酸 428.66 3.91 2/5
5-硝基噻吩-2-基喹啉衍生物 356.42 2.75 1/4

数据来源:

构效关系中的杂环协同效应

实验研究表明,喹啉环4位的羧酸基团可通过形成盐桥增强水溶性(水溶解度达12.6 μg/mL),而呋喃环的2位取代基则通过空间位阻效应调节分子与靶蛋白的结合构象。在抗结核活性筛选中,含三氟甲基的衍生物表现出比氯代类似物高3倍的抑制活性(MIC值1.6 vs 5.7 μg/mL),证实芳环取代基的电子效应对生物活性具有决定性影响。

Properties

Molecular Formula

C21H11BrF3NO3

Molecular Weight

462.2 g/mol

IUPAC Name

6-bromo-2-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]quinoline-4-carboxylic acid

InChI

InChI=1S/C21H11BrF3NO3/c22-13-4-5-16-14(9-13)15(20(27)28)10-17(26-16)19-7-6-18(29-19)11-2-1-3-12(8-11)21(23,24)25/h1-10H,(H,27,28)

InChI Key

YREGSLIREKELES-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C3=NC4=C(C=C(C=C4)Br)C(=C3)C(=O)O

Origin of Product

United States

Preparation Methods

Suzuki-Miyaura Cross-Coupling Approach

The Suzuki-Miyaura reaction is a cornerstone for constructing the quinoline-furan-phenyl backbone. This method involves two primary components:

  • Bromoquinoline precursor : 6-Bromoquinoline-4-carboxylic acid or its ester.

  • Furan-phenyl boronic acid : 5-[3-(Trifluoromethyl)phenyl]furan-2-ylboronic acid.

Procedure :

  • Coupling Reaction :

    • Catalyst: Pd(PPh₃)₄ or Pd(OAc)₂ with SPhos ligand.

    • Base: K₃PO₄ or Cs₂CO₃.

    • Solvent: 1,4-Dioxane or toluene/water biphasic system.

    • Temperature: 90–110°C for 12–24 hours.

    • Yield: 65–78%.

  • Carboxylic Acid Formation :

    • Hydrolysis of the methyl ester (if present) using NaOH in methanol/water.

Advantages : High functional group tolerance and scalability.

Multi-Step Halogenation and Coupling

This method prioritizes sequential functionalization of the quinoline core:

Step 1: Bromination of Quinoline-4-Carboxylic Acid

  • Reagents : N-Bromosuccinimide (NBS) in acetic acid.

  • Conditions : 110°C for 12 hours.

  • Regioselectivity : Bromination occurs at the 6-position due to electron-withdrawing effects of the carboxylic acid.

Step 2: Furan-Phenyl Moiety Installation

  • Buchwald-Hartwig Amination :

    • Catalyst: Pd₂(dba)₃ with Xantphos ligand.

    • Substrate: 5-[3-(Trifluoromethyl)phenyl]furan-2-amine.

    • Solvent: 1,4-Dioxane at 100°C.

    • Yield: 70–82%.

One-Pot Three-Component Synthesis

A streamlined approach using:

  • Starting Materials :

    • Iodoaniline derivative.

    • Pyruvic acid.

    • 3-(Trifluoromethyl)benzaldehyde.

Procedure :

  • Cyclocondensation :

    • Catalyst: Trifluoroacetic acid (TFA).

    • Solvent: Ethanol or acetic acid.

    • Temperature: Reflux for 8–12 hours.

  • Bromination :

    • In situ treatment with NBS in DMF at 0°C.

    • Yield: 55–68%.

Optimization and Catalytic Systems

Microwave-Assisted Synthesis

  • Conditions :

    • Microwave irradiation (300 W).

    • Reaction time reduced to 2–4 hours.

    • Yield improvement: 10–15% compared to conventional heating.

Ligand and Solvent Effects

Catalyst SystemLigandSolventYield (%)
Pd(OAc)₂/SPhosSPhos1,4-Dioxane78
PdCl₂(dppf)/XantphosXantphosToluene72
Ir(COD)Cl₂/BINAPBINAPDMF65

Data aggregated from.

Purification and Characterization

Chromatographic Techniques

  • Purification : Silica gel chromatography (petroleum ether/EtOAc, 3:1).

  • Purity : ≥95% (HPLC).

Spectroscopic Data

TechniqueKey SignalsReference
¹H NMR (400 MHz, DMSO-d₆)δ 8.91 (s, 1H, quinoline H), 7.84 (d, J = 16 Hz, ethenyl H), 7.62–7.58 (m, 4H, Ar-H)
¹³C NMR δ 167.2 (COOH), 152.1 (C-Br), 142.3 (CF₃)
IR 1705 cm⁻¹ (C=O), 1320 cm⁻¹ (C-F)

Challenges and Solutions

Regioselectivity in Bromination

  • Issue : Competing bromination at the 5- or 7-positions.

  • Solution : Use of acetic acid as solvent directs bromine to the 6-position via electronic effects.

Functional Group Compatibility

  • Trifluoromethyl Stability : Avoid strong bases (e.g., LDA) to prevent defluorination.

  • Carboxylic Acid Protection : Methyl ester intermediates prevent side reactions during coupling.

Industrial Scalability

  • Continuous Flow Reactors :

    • Reduced reaction time (1–2 hours).

    • 20% higher yield compared to batch processes.

  • Cost Analysis :

    • Pd catalyst recovery via charcoal filtration reduces expenses by 30% .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

    Reduction: Reduction reactions can be used to remove or alter specific functional groups.

    Substitution: The bromine atom can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

    Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline derivatives with additional oxygen-containing functional groups, while substitution reactions can produce a variety of substituted quinoline compounds.

Scientific Research Applications

6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid has a wide range of applications in scientific research, including:

    Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: It can be used in the study of biological processes and as a potential lead compound for drug discovery.

    Medicine: The compound’s unique structure makes it a candidate for the development of new pharmaceuticals with potential therapeutic effects.

    Industry: It can be used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and the molecular targets involved.

Comparison with Similar Compounds

Furan-2-yl Derivatives

  • 6-Bromo-2-[5-(2,5-dichlorophenyl)furan-2-yl]quinoline-4-carboxylic acid (CAS: 637323-35-4): Structure: Features a furan-2-yl group substituted with a 2,5-dichlorophenyl ring. Molecular Formula: C₂₀H₁₁BrCl₂NO₃. Application: Used as an intermediate in pharmaceutical synthesis .
  • N′-{[5-(R-Phenyl)furan-2-yl]methylene}-2-[3-(trifluoromethyl)phenyl] Derivatives ():

    • Structure : Includes a 3-(trifluoromethyl)phenyl-substituted furan, similar to the target compound.
    • Activity : Compound 6b (R = CF₃) demonstrated moderate PET inhibition (IC₅₀ = 18.7 µM) in spinach chloroplasts, suggesting the trifluoromethyl group balances lipophilicity and electronic effects for bioactivity .

Phenyl and Heterocyclic Derivatives

  • 6-Bromo-2-(4-isopropoxyphenyl)-3-methyl-4-quinolinecarboxylic acid (CAS: N/A): Structure: A 4-isopropoxyphenyl group at position 2 and a methyl group at position 3. Molecular Formula: C₂₀H₁₈BrNO₃; Molecular Weight: 400.27 g/mol. Key Difference: The isopropoxy group enhances solubility in polar solvents, while the methyl group may sterically hinder interactions with biological targets .
  • 6-Bromo-2-pyridin-3-yl-quinoline-4-carboxylic acid (CAS: 5109-99-9): Structure: A pyridin-3-yl group at position 2. Molecular Formula: C₁₅H₉BrN₂O₂; Molecular Weight: 329.15 g/mol.

Substituents at Position 6

  • 6-Fluoro-3-methyl-2-(4-phenylphenyl)quinoline-4-carboxylic acid: Structure: Fluorine at position 6 and a biphenyl group at position 2. Key Difference: Fluorine’s smaller size and electronegativity may reduce steric hindrance compared to bromine, altering pharmacokinetic profiles .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name Position 2 Substituent Molecular Formula Molecular Weight (g/mol) Key Property/Action
Target Compound 5-[3-(Trifluoromethyl)phenyl]furan C₂₁H₁₂BrF₃NO₃ 472.23 (calculated) Moderate PET inhibition
6-Bromo-2-[5-(2,5-dichlorophenyl)furan-2-yl]quinoline-4-carboxylic acid 5-(2,5-Dichlorophenyl)furan C₂₀H₁₁BrCl₂NO₃ 487.12 Pharmaceutical intermediate
6-Bromo-2-(4-isopropoxyphenyl)-3-methyl-4-quinolinecarboxylic acid 4-Isopropoxyphenyl C₂₀H₁₈BrNO₃ 400.27 Enhanced polar solubility
6-Bromo-2-pyridin-3-yl-quinoline-4-carboxylic acid Pyridin-3-yl C₁₅H₉BrN₂O₂ 329.15 Improved hydrogen-bonding capacity

Research Findings and Implications

  • Electron-Withdrawing Groups : The trifluoromethyl group in the target compound enhances lipophilicity and metabolic stability compared to chloro or nitro groups, making it a candidate for further optimization in agrochemical or medicinal applications .
  • Solubility Considerations : Compounds with polar substituents (e.g., isopropoxy) exhibit better aqueous solubility, whereas halogenated aryl groups may require formulation adjustments for bioavailability .
  • Biological Efficacy : The 3-(trifluoromethyl)phenyl-furan moiety in the target compound strikes a balance between inhibitory potency and physicochemical properties, though derivatives with nitro or iodo substituents show superior activity .

Biological Activity

6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid (CAS: 618393-21-8) is a compound of interest due to its potential biological activities, particularly in antibacterial and antitumor applications. This article reviews the synthesis, biological evaluations, and mechanisms of action associated with this compound, drawing from diverse research sources.

  • Molecular Formula : C21H11BrF3NO3
  • Molar Mass : 462.22 g/mol
  • Structure : The compound features a quinoline core substituted with a bromo group and a trifluoromethyl phenyl furan moiety.

Synthesis

The synthesis of 6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid typically involves multi-step reactions starting from readily available quinoline derivatives. The method often includes functionalization at the 2 and 4 positions of the quinoline ring to introduce the furan and carboxylic acid groups.

Antibacterial Activity

A study evaluated the antibacterial properties of various quinoline derivatives, including our compound, using the agar diffusion method against several bacterial strains such as Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. The results indicated that structural modifications enhanced antibacterial activity compared to standard antibiotics like ampicillin and gentamicin.

CompoundActivity Against S. aureusActivity Against E. coliActivity Against P. aeruginosa
6-Bromo CompoundModerateHighLow
AmpicillinHighModerateLow
GentamicinHighHighModerate

Antitumor Activity

The antitumor potential of 6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid was assessed using MTT assays against human cancer cell lines such as HepG2 (liver cancer) and HCT116 (colon cancer). The compound exhibited significant cytotoxicity, with IC50 values ranging from 7.7 to 14.2 µg/ml, indicating its potential as a therapeutic agent.

Cell LineIC50 (µg/ml)Reference Drug IC50 (µg/ml)
HepG210.55-Fluorouracil: 7.9
HCT11612.0Afatinib: 5.4

The mechanisms through which this compound exerts its biological effects include:

  • Inhibition of Enzymatic Activity : It has been shown to inhibit key enzymes associated with bacterial resistance and tumor growth.
  • Molecular Docking Studies : In silico studies suggest that the trifluoromethyl group enhances interactions with target proteins, leading to increased biological activity.
  • Cell Cycle Arrest : The compound may induce cell cycle arrest in cancer cells, preventing proliferation.

Case Studies

  • Antibacterial Study : A comparative analysis showed that modifications in the quinoline structure led to improved efficacy against MRSA strains, highlighting the importance of functional groups in enhancing activity.
  • Antitumor Evaluation : In a study involving multiple derivatives, it was found that compounds similar to 6-Bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid displayed promising results in inhibiting tumor growth through EGFR inhibition.

Q & A

Q. What are the standard synthetic routes for 6-bromo-2-{5-[3-(trifluoromethyl)phenyl]furan-2-yl}quinoline-4-carboxylic acid, and how do reaction conditions influence yield?

The synthesis typically involves a multi-step approach:

Quinoline Core Formation : A modified Skraup or Friedländer synthesis using substituted anilines and carbonyl compounds to construct the quinoline backbone .

Bromination : N-bromosuccinimide (NBS) or Br₂ introduces bromine at the 6-position; solvent polarity (e.g., DMF vs. CCl₄) affects regioselectivity .

Furan Coupling : Suzuki-Miyaura or Stille coupling attaches the 3-(trifluoromethyl)phenyl-furan moiety. Pd catalysts (e.g., Pd(PPh₃)₄) and base selection (K₂CO₃ vs. Cs₂CO₃) optimize cross-coupling efficiency .
Key Data :

StepReagents/ConditionsYield Range
BrominationNBS, DMF, 80°C65–75%
Suzuki CouplingPd(PPh₃)₄, K₂CO₃, THF/H₂O50–60%

Q. Which spectroscopic techniques are critical for characterizing this compound, and what structural features do they confirm?

  • ¹H/¹³C NMR : Confirm substitution patterns (e.g., bromine at C6, furan connectivity) via coupling constants and chemical shifts (e.g., quinoline H2 at δ 8.5–9.0 ppm) .
  • FT-IR : Carboxylic acid C=O stretch (~1700 cm⁻¹) and trifluoromethyl C-F vibrations (1100–1200 cm⁻¹) .
  • HRMS : Validate molecular formula (C₂₁H₁₂BrF₃NO₃) and isotopic patterns for bromine .

Q. How do the bromine and trifluoromethyl groups influence reactivity in downstream modifications?

  • Bromine : Enables cross-coupling (e.g., Suzuki, Buchwald-Hartwig) for introducing aryl/heteroaryl groups .
  • Trifluoromethyl : Enhances electrophilicity at the furan ring, facilitating nucleophilic aromatic substitution (e.g., with amines or thiols) .

Advanced Research Questions

Q. How can researchers optimize catalytic systems for coupling the trifluoromethylphenyl-furan moiety to the quinoline core?

  • Catalyst Screening : Pd-based systems (e.g., PdCl₂(dppf)) outperform Cu-mediated methods in trifluoromethyl group compatibility .
  • Solvent Effects : Polar aprotic solvents (DMSO, DMF) improve solubility of fluorinated intermediates but may require inert atmospheres to prevent hydrolysis .
  • Base Selection : Bulky bases (e.g., DBU) minimize side reactions in acidic conditions caused by the carboxylic acid group .

Q. What strategies resolve contradictions in biological activity data across enzyme inhibition assays?

  • Assay Validation : Use orthogonal methods (e.g., fluorescence polarization vs. calorimetry) to confirm target engagement .
  • Metabolic Stability Testing : Address discrepancies caused by compound degradation in cell-based vs. cell-free assays .
  • Structural Analog Comparison : Compare inhibition profiles with analogs (e.g., 6-chloro or 6-fluoro derivatives) to identify substituent-specific effects .

Q. How does computational modeling predict binding modes of this compound with kinase targets?

  • Docking Studies : The quinoline core aligns with ATP-binding pockets, while the trifluoromethylphenyl-furan group occupies hydrophobic pockets (e.g., in EGFR kinase) .
  • MD Simulations : Reveal dynamic interactions; the carboxylic acid forms salt bridges with lysine residues (e.g., K745 in EGFR), stabilizing the inhibited conformation .

Q. What methodologies quantify the impact of substituents on photophysical properties for material science applications?

  • UV-Vis/PL Spectroscopy : The electron-withdrawing trifluoromethyl group red-shifts absorption maxima (e.g., λmax ~350 nm vs. 320 nm for non-fluorinated analogs) .
  • Electrochemical Analysis : Cyclic voltammetry shows reduced LUMO levels (-3.2 eV) due to fluorine’s electron-withdrawing effect, enhancing charge transport in organic semiconductors .

Q. How are conflicting solubility and bioavailability data reconciled in preclinical studies?

  • Formulation Adjustments : Use co-solvents (e.g., PEG-400) or nanoparticle encapsulation to improve aqueous solubility without altering the carboxylic acid’s ionization state .
  • Prodrug Design : Esterification of the carboxylic acid group increases membrane permeability, with in vivo hydrolysis restoring activity .

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